Cas no 2546-63-6 (4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile)

4,4,4-Trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile is a fluorinated organic compound characterized by its unique trifluoromethyl and hydroxyl functional groups. This structure imparts high reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which is advantageous in drug design. The compound’s nitrile group offers further derivatization potential, enabling the formation of amides, acids, or heterocycles. Its trifluoromethyl moiety contributes to electron-withdrawing effects, influencing reaction pathways in fine chemical applications. Suitable for controlled fluorination reactions, this compound is handled under standard laboratory conditions, requiring appropriate safety measures due to its potential reactivity.

4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile structure

2546-63-6 structure

Product Name:4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile

CAS No:2546-63-6

MF:C₅H₃F₆NO

MW:207.073842287064

MDL:MFCD22055898

CID:1423036

PubChem ID:71357808

Update Time:2025-05-26

4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

- Butanenitrile, 4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)-
- 4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile
- SCHEMBL17431676
- DTXSID70781854
- EN300-207411
- 2546-63-6
- LRROJOCBCSCTQV-UHFFFAOYSA-N
- MDL： MFCD22055898
- Inchi： 1S/C5H3F6NO/c6-4(7,8)3(13,1-2-12)5(9,10)11/h13H,1H2
- InChI Key： LRROJOCBCSCTQV-UHFFFAOYSA-N
- SMILES： FC(C(C(F)(F)F)(CC#N)O)(F)F

Computed Properties

Exact Mass: 207.01189
Monoisotopic Mass: 207.01188269g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 44Å²

Experimental Properties

PSA: 44.02

4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile Pricemore >>

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